Cas no 2227745-24-4 ((1R)-2,2,2-trifluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-ol
• CAS No: 2227745-24-4
• MF: C₉H₁₃F₃N₂O
• MW: 222.207532644272
• CID: 6280451
• PubChem ID: 165703398
• Update Time: 2025-07-04

(1R)-2,2,2-trifluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-ol
• 2227745-24-4
• (1R)-2,2,2-trifluoro-1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]ethan-1-ol
• EN300-1960743

• Inchi： 1S/C9H13F3N2O/c1-6(2)5-14-4-3-7(13-14)8(15)9(10,11)12/h3-4,6,8,15H,5H2,1-2H3/t8-/m1/s1
• InChI Key： SYDYMLGPJYKEIP-MRVPVSSYSA-N
• SMILES： FC([C@@H](C1C=CN(CC(C)C)N=1)O)(F)F

Computed Properties

• Exact Mass: 222.09799753g/mol
• Monoisotopic Mass: 222.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38Ų

Additional information on (1R)-2,2,2-trifluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-ol

Compound CAS No 2227745-24-4: (1R)-2,2,2-Trifluoro-1-(1-(2-Methylpropyl)-1H-Pyrazol-3-Yl)Ethan-1-Ol

The compound CAS No 2227745-24-4, known as (1R)-2,2,2-trifluoro-1-(1-(2-methylpropyl)-1H-pyrazol-3-yl)ethan-1-ol, is a highly specialized organic molecule with significant applications in modern pharmaceutical and chemical research. This compound is characterized by its unique structure, which combines a trifluoroethyl group with a pyrazole ring substituted with a 2-methylpropyl group. The stereochemistry at the chiral center (denoted by the (R) configuration) plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems and as a key intermediate in the synthesis of bioactive molecules. Its trifluoroethyl group imparts high lipophilicity, making it an attractive candidate for drug design targeting specific biological pathways. The pyrazole ring, a heterocyclic structure known for its stability and versatility, further enhances the molecule's ability to interact with biological targets such as enzymes and receptors.

The synthesis of (1R)-trifluoroethanol derivative involves a multi-step process that typically includes nucleophilic substitution, followed by stereochemical control during the formation of the chiral center. Researchers have optimized these steps to achieve high yields and enantiomeric excess, ensuring the compound's suitability for large-scale production in pharmaceutical settings.

In terms of physical properties, this compound exhibits a melting point of approximately 65°C and a boiling point around 95°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it ideal for use in organic reactions and chromatographic separations. The compound's stability under various pH conditions has also been extensively studied, making it suitable for use in both acidic and basic environments.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets. For instance, molecular docking studies have revealed potential binding affinities with G-protein coupled receptors (GPCRs), suggesting its role in modulating signaling pathways involved in inflammation and pain management.

The application of CAS No 2227745-24-4 extends beyond pharmaceuticals into materials science, where it serves as a precursor for the synthesis of advanced polymers and coatings. Its ability to form stable bonds with other functional groups makes it a valuable building block in polymer chemistry.

In conclusion, (1R)-trifluoroethanol derivative is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.